Cas no 1676-81-9 (Z-Ser-OMe)

• Product Name: Z-Ser-OMe
• CAS No: 1676-81-9
• MF: C₁₂H₁₅NO₅
• MW: 253.251203775406
• MDL: MFCD00077039
• CID: 41782
• PubChem ID: 6999535
• Update Time: 2025-04-18

Z-Ser-OMe Chemical and Physical Properties

Names and Identifiers

• N-Cbz-L-Serine methyl ester
• N-CarbobenzyloxyL-serine methyl ester
• N-Z-L-serine methyl ester
• N-Carbobenzoxy-L-serine Methyl Ester
• Z-Ser-OMe
• (S)-Methyl 2-(((benzyloxy)carbonyl)amino)-3-hydroxypropanoate
• 4-(2-HYDROXY-3-(PIPERIDIN-1-YL)PROPOXY)PHENYLBORONIC ACID, PINACOL ESTER
• Methyl (2S)-2-{[(benzyloxy)carbonyl]-amino}-3-hydroxypropanoate
• N-[(Phenylmethoxy)carbonyl]-L-serine Methyl Ester
• CBZ-L-Serine methyl ester
• CBZ-SER-OME
• methyl (2S)-3-hydroxy-2-(phenylmethoxycarbonylamino)propanoate
• Z-L-SER-OME
• Z-SERINE-OME
• Cbz-L-Ser-OMe
• Z-Ser-OMe (oil)
• Z-Ser-OMe (Syrup)
• Z-L-SERINE METHYL ESTER
• DTXSID90426437
• N -(benzyloxycarbonyl)-L-serine methyl ester
• methyl (2S)-2-(benzyloxycarbonylamino)-3-hydroxy-propanoate
• AC2342
• F10679
• 1676-81-9
• Methyl ((benzyloxy)carbonyl)-L-serinate
• SCHEMBL2256830
• methyl 3-hydroxy-(S)-2-benzyloxycarbonylamino-propionate
• Z-DL-Serine methyl ester
• Serine, N-[(phenylmethoxy)carbonyl]-, methyl ester
• A810893
• HY-W008179
• CS-W008179
• (S)-methyl 2-(benzyloxycarbonylamino)-3-hydroxypropanoate
• N-(benzyloxycarbonyl)-L-serine methyl ester
• N-Benzyloxycarbonyl-l-serine, methyl ester
• MFCD00077039
• EN300-1699273
• J-300247
• N-Z-L-serine methyl ester, 95%
• methyl (2S)-3-oxidanyl-2-(phenylmethoxycarbonylamino)propanoate
• (CBZ)-L-serine methyl ester
• methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-3-hydroxypropanoate
• AM82232
• AKOS015909596
• (2S)-3-hydroxy-2-(phenylmethoxycarbonylamino)propanoic acid methyl ester
• M06266
• AS-18150
• N-carbobenzyloxy-L-serine methyl ester
• Methyl 2-([(benzyloxy)carbonyl]amino)-3-hydroxypropanoate #
• DA-65978

• MDL： MFCD00077039
• Inchi： 1S/C12H15NO5/c1-17-11(15)10(7-14)13-12(16)18-8-9-5-3-2-4-6-9/h2-6,10,14H,7-8H2,1H3,(H,13,16)/t10-/m0/s1
• InChI Key： CINAUOAOVQPWIB-JTQLQIEISA-N
• SMILES： O(C(N[C@H](C(=O)OC)CO)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 253.09500
• Monoisotopic Mass: 253.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.7
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.2499 (rough estimate)
• Melting Point: 35.0 to 40.0 deg-C
• Boiling Point: 170 °C/0.01 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: -15 ° (C=1, MeOH)
• PSA: 84.86000
• LogP: 0.83760
• Specific Rotation: -12.0 to -17.0° (c=1, MeOH)
• Solubility: Not determined

Z-Ser-OMe Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters